4-(ethylthio)-5-hydroxy-2-phenyl-3(2H)-pyridazinone

• IUPAC Name: 4-ethylsulfanyl-5-hydroxy-2-phenylpyridazin-3-one
• InChI: InChI=1S/C12H12N2O2S/c1-2-17-11-10(15)8-13-14(12(11)16)9-6-4-3-5-7-9/h3-8,15H,2H2,1H3
• InChI Key: UYIGDOOZRPUBSA-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=NN(C1=O)C2=CC=CC=C2)O
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

4-(ethylthio)-5-hydroxy-2-phenyl-3(2H)-pyridazinone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known by its chemical name, ETP-45658, and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(ethylthio)-5-hydroxy-2-phenyl-3(2H)-pyridazinone involves the inhibition of various enzymes and proteins that are involved in inflammatory and cancerous processes. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that are involved in cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(ethylthio)-5-hydroxy-2-phenyl-3(2H)-pyridazinone have been studied extensively. The compound has been found to exhibit antioxidant activity, which helps to reduce oxidative stress in the body. It has also been found to inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in cancer cells. Additionally, the compound has been found to reduce inflammation and improve cardiovascular health.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(ethylthio)-5-hydroxy-2-phenyl-3(2H)-pyridazinone in lab experiments is its potential therapeutic applications. The compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties, which make it a promising candidate for further research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-(ethylthio)-5-hydroxy-2-phenyl-3(2H)-pyridazinone. One area of research could focus on the development of more efficient synthesis methods for the compound. Another area of research could focus on the development of novel drug delivery systems that can improve the solubility and bioavailability of the compound. Additionally, further research could be conducted to investigate the potential therapeutic applications of the compound in other disease areas, such as neurodegenerative diseases and autoimmune disorders.

Synthesis Methods

The synthesis of 4-(ethylthio)-5-hydroxy-2-phenyl-3(2H)-pyridazinone involves the reaction of 2-phenyl-4-(ethylthio)-3(2H)-pyridazinone with hydroxylamine hydrochloride and sodium acetate in acetic acid. The reaction results in the formation of 4-(ethylthio)-5-hydroxy-2-phenyl-3(2H)-pyridazinone. This synthesis method has been reported in several scientific articles and has been used to produce the compound for further research.

Scientific Research Applications

4-(ethylthio)-5-hydroxy-2-phenyl-3(2H)-pyridazinone has been studied for its potential therapeutic applications in various scientific fields. The compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been studied for its potential use in treating cardiovascular diseases, such as hypertension and atherosclerosis.